7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester

• Molecular Formula: C17H17F3N4O4
• Molecular Weight: 398.34 g/mol
• IUPAC Name: ethyl 7-(2,5-dimethoxyphenyl)-5-(trifluoromethyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H17F3N4O4/c1-4-28-15(25)12-13(10-7-9(26-2)5-6-11(10)27-3)24-16(21-8-22-24)23-14(12)17(18,19)20/h5-8,13H,4H2,1-3H3,(H,21,22,23)
• InChI Key: NLPHTDCJPAPIFT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC2=NC=NN2C1C3=C(C=CC(=C3)OC)OC)C(F)(F)F

Description

7-(2,5-dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester is a dimethoxybenzene.

Scientific Research Applications

Applications in Occupational Health and Safety

• Compounds containing the triazolo[1,5-a]pyrimidine moiety, similar to the one in the query, have been investigated in occupational health settings. For instance, a study reported a cluster of new-onset asthma cases in a chemical plant associated with exposure to a compound containing this moiety. This highlights the compound's relevance in occupational health risk assessments and safety measures in industrial settings (Hnizdo et al., 2004).

Analytical Chemistry and Biomarker Research

• Ethyl esters, as part of the compound's name, are significant in analytical chemistry, particularly in the study of biomarkers for alcohol consumption. For example, fatty acid ethyl esters have been used as markers in hair to assess alcohol consumption, demonstrating the compound's potential utility in forensic and clinical toxicology (Auwärter et al., 2001).

Pharmacokinetics and Metabolism Studies

• The metabolism and disposition of compounds, including those related to triazolo[1,5-a]pyrimidines, have been a subject of pharmacokinetic studies. These studies provide insights into the absorption, metabolism, and excretion patterns of such compounds, crucial for understanding their behavior in biological systems (Polsky-Fisher et al., 2006).

Therapeutic Applications and Disease Treatment

• Compounds with the ethyl ester moiety have been explored for their therapeutic potential in various diseases. For instance, tryptophan ethyl ester has been used to circumvent defective amino acid transport in a specific metabolic disorder, showcasing the compound's relevance in developing novel therapeutic strategies (Jonas & Butler, 1989).